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Compound of Interest

Compound Name: O-Proparagyl-N-Boc-ethanolamine

Cat. No.: B3068576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of O-Propargyl-N-Boc-ethanolamine, a bifunctional crosslinker molecule. This document is

intended to serve as a valuable resource for researchers and professionals in drug

development and chemical synthesis, offering detailed experimental protocols, data

presentation templates, and visualizations of key workflows.

O-Propargyl-N-Boc-ethanolamine possesses two key functional groups: a propargyl group,

which can participate in copper-catalyzed azide-alkyne cycloaddition (Click Chemistry), and a

tert-butyloxycarbonyl (Boc) protected amine, which can be deprotected under mild acidic

conditions.[1][2] Understanding the solubility and stability of this compound is critical for its

effective use in various applications, including the synthesis of PROTACs and other targeted

therapeutic agents.

Core Properties of O-Propargyl-N-Boc-ethanolamine
Property Value Reference

Molecular Formula C10H17NO3 [1]

Molecular Weight 199.25 g/mol [1]

CAS Number 634926-63-9 [1]
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Solubility Profile
The solubility of O-Propargyl-N-Boc-ethanolamine is influenced by its molecular structure,

which contains both polar (ether, carbamate) and non-polar (propargyl, Boc group) moieties. A

systematic approach to determining its solubility in various solvents is essential for designing

reaction conditions and formulation strategies.

Table 1: Qualitative Solubility of O-Propargyl-N-Boc-
ethanolamine

Solvent Polarity Index Predicted Solubility
Experimental
Observation

Water 10.2
Sparingly Soluble to

Insoluble

Methanol 5.1 Soluble

Ethanol 4.3 Soluble

Isopropanol 3.9 Soluble

Acetonitrile 5.8 Soluble

Dichloromethane

(DCM)
3.1 Very Soluble

Chloroform 4.1 Very Soluble

Ethyl Acetate 4.4 Soluble

Tetrahydrofuran (THF) 4.0 Soluble

Diethyl Ether 2.8 Soluble

Hexanes 0.1 Insoluble

Dimethyl Sulfoxide

(DMSO)
7.2 Soluble

Dimethylformamide

(DMF)
6.4 Soluble
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Experimental Protocol: Determination of Qualitative
Solubility
This protocol outlines a general procedure for determining the qualitative solubility of O-

Propargyl-N-Boc-ethanolamine in a range of common laboratory solvents.

Materials:

O-Propargyl-N-Boc-ethanolamine

Selected solvents (see Table 1)

Small test tubes or vials

Vortex mixer

Spatula

Procedure:

Add approximately 10 mg of O-Propargyl-N-Boc-ethanolamine to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer for 30 seconds.

Visually inspect the solution for the presence of undissolved solid.

If the solid has completely dissolved, the compound is classified as "soluble" in that solvent

at approximately 10 mg/mL.

If the solid has not completely dissolved, the compound is classified as "sparingly soluble" or

"insoluble."

Record the observations in a table similar to Table 1.

Experimental Workflow for Solubility Determination
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Start: Weigh O-Propargyl-N-Boc-ethanolamine

Add 1 mL of Solvent

Vortex for 30 seconds

Visually Inspect for Undissolved Solid

Record as 'Soluble'

Completely Dissolved

Record as 'Sparingly Soluble' or 'Insoluble'

Solid Remains

End
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Start: Prepare Stock Solution

Apply Stress Conditions
(pH, Temp, Light)

Incubate and Sample
at Time Points

Analyze by HPLC

Analyze Data:
- Identify Degradants

- Quantify Purity

Report Stability Profile

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W259542/O-Proparagyl-N-Boc-ethanolamine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/o-proparagyl-n-boc-ethanolamine.html
https://www.benchchem.com/product/b3068576#solubility-and-stability-of-o-proparagyl-n-boc-ethanolamine
https://www.benchchem.com/product/b3068576#solubility-and-stability-of-o-proparagyl-n-boc-ethanolamine
https://www.benchchem.com/product/b3068576#solubility-and-stability-of-o-proparagyl-n-boc-ethanolamine
https://www.benchchem.com/product/b3068576#solubility-and-stability-of-o-proparagyl-n-boc-ethanolamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3068576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

